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Compound of Interest

Compound Name: Antimicrobial agent-38

Cat. No.: B5594378 Get Quote

Application Notes and Protocols: Agentin-38
Product Name: Agentin-38 Catalog Number: AGT-38-1 Molecular Formula: C₄₅H₅₅N₈O₁₀

Molecular Weight: 884.0 g/mol Appearance: White to off-white lyophilized powder Storage:

Store at -20°C. Protect from light and moisture.

Description
Agentin-38 is a novel, synthetic quinolone-peptide conjugate designed for broad-spectrum

antimicrobial activity. Its unique structure facilitates a dual mechanism of action, targeting

essential pathways in both bacteria and fungi. The quinolone moiety acts as a dual DNA gyrase

and topoisomerase IV inhibitor, disrupting bacterial DNA replication and repair. The cationic

peptide component selectively binds to ergosterol, a key component of fungal cell membranes,

leading to membrane disruption and cell death. These application notes provide an overview of

its antimicrobial activity and detailed protocols for its evaluation.

Antimicrobial Spectrum and Potency
Agentin-38 has demonstrated potent activity against a wide range of clinically relevant Gram-

positive and Gram-negative bacteria, as well as pathogenic yeasts and molds. Its efficacy is

highlighted by low Minimum Inhibitory Concentration (MIC) and Minimum

Bactericidal/Fungicidal Concentration (MBC/MFC) values.
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Quantitative data summarizing the in vitro activity of Agentin-38 are presented below.

Table 1: Minimum Inhibitory Concentration (MIC) of Agentin-38 against Various Pathogens

Pathogen Type Organism Strain MIC (µg/mL)

Gram-positive

Bacteria

Staphylococcus

aureus
ATCC 29213 0.5

Staphylococcus

aureus (MRSA)
BAA-44 1

Enterococcus faecalis ATCC 29212 2

Gram-negative

Bacteria
Escherichia coli ATCC 25922 1

Pseudomonas

aeruginosa
ATCC 27853 4

Klebsiella

pneumoniae
ATCC 700603 2

Fungi (Yeast) Candida albicans ATCC 90028 0.25

Cryptococcus

neoformans
ATCC 208821 0.5

Fungi (Mold) Aspergillus fumigatus ATCC 204305 2

Table 2: Comparison of MIC and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)
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Organism MIC (µg/mL) MBC/MFC (µg/mL)
Interpretation
(MBC/MIC Ratio)

Staphylococcus

aureus (MRSA)
1 2 Cidal (2)

Escherichia coli 1 4 Cidal (4)

Candida albicans 0.25 0.5 Cidal (2)

Aspergillus fumigatus 2 8 Tolerant (4)

Table 3: Time-Kill Kinetics of Agentin-38

Organism Concentration Time (h)
Log₁₀ CFU/mL
Reduction

S. aureus (MRSA) 4x MIC (4 µg/mL) 2 1.5

4 3.2

8 > 4.0 (Bactericidal)

C. albicans 4x MIC (1 µg/mL) 1 2.1

2 3.5

4 > 3.8 (Fungicidal)

Table 4: In Vitro Cytotoxicity Profile

Cell Line Description Assay IC₅₀ (µg/mL)
Selectivity
Index (SI)*

HEK293

Human

Embryonic

Kidney

MTT > 128
> 128 (vs.

MRSA)

HepG2

Human

Hepatocellular

Carcinoma

MTT > 128
> 128 (vs.

MRSA)
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*Selectivity Index (SI) calculated as IC₅₀ / MIC of the target pathogen (e.g., MRSA).

Mechanism of Action Visualizations
The dual mechanism of action of Agentin-38 is depicted in the following diagrams.
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Caption: Antibacterial mechanism of Agentin-38.
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Antifungal Action: Membrane Disruption
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To cite this document: BenchChem. ["Antimicrobial agent-38" for specific bacterial or fungal
pathogen treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5594378#antimicrobial-agent-38-for-specific-
bacterial-or-fungal-pathogen-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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